Cas no 898547-72-3 (5-(Methylsulfonyl)-2-nitrobenzoic acid)

• Product Name: 5-(Methylsulfonyl)-2-nitrobenzoic acid
• CAS No: 898547-72-3
• MF: C₈H₇NO₆S
• MW: 245.209281206131
• MDL: MFCD15527092
• CID: 858401
• Update Time: 2025-11-06

5-(Methylsulfonyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Methylsulfonyl)-2-nitrobenzoic acid
• 5-methanesulfonyl-2-nitrobenzoic acid
• 5-methylsulfonyl-2-nitrobenzoic acid
• 5-(Methanesulfonyl)-2-nitrobenzoic acid
• AX8169841
• AB0027430
• W9261
• ST24029299

• MDL： MFCD15527092
• Inchi： 1S/C8H7NO6S/c1-16(14,15)5-2-3-7(9(12)13)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： FXWQIUPBICXSAU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 392
• XLogP3: 0.7
• Topological Polar Surface Area: 126

5-(Methylsulfonyl)-2-nitrobenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 5-(Methylsulfonyl)-2-nitrobenzoic acid

5-(Methylsulfonyl)-2-nitrobenzoic Acid: A Comprehensive Overview

5-(Methylsulfonyl)-2-nitrobenzoic acid, also known by its CAS number 898547-72-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a methylsulfonyl group and a nitro group attached to a benzoic acid backbone. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 5-(Methylsulfonyl)-2-nitrobenzoic acid involves a series of carefully designed reactions, often starting from benzoic acid derivatives. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These efforts have been documented in recent studies published in leading chemistry journals, highlighting the importance of this compound in modern chemical research.

The chemical properties of 5-(Methylsulfonyl)-2-nitrobenzoic acid are primarily influenced by its functional groups. The methylsulfonyl group introduces electron-withdrawing effects, enhancing the acidity of the benzoic acid moiety. This property makes the compound highly reactive in acidic environments, facilitating its use in various chemical transformations. Additionally, the nitro group contributes to the compound's stability and reactivity, making it suitable for applications in both organic synthesis and material science.

In terms of applications, 5-(Methylsulfonyl)-2-nitrobenzoic acid has shown promise in several areas. Recent studies have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in drug discovery. Its ability to undergo various coupling reactions has made it a valuable building block for constructing complex molecular architectures. Furthermore, the compound has been investigated for its role in materials science, where it serves as a precursor for advanced polymers and coatings with tailored properties.

The environmental impact of 5-(Methylsulfonyl)-2-nitrobenzoic acid has also been a topic of recent research. Studies have focused on understanding its degradation pathways under different environmental conditions, aiming to assess its potential risks to ecosystems. These investigations are crucial for ensuring the sustainable use of this compound in industrial and research settings.

In conclusion, 5-(Methylsulfonyl)-2-nitrobenzoic acid, with its CAS number 898547-72-3, represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important compound in contemporary chemistry.